Cas no 1073607-07-4 (latrunculone B)

• Product Name: latrunculone B
• CAS No: 1073607-07-4
• MF: C₂₂H₃₁NO₆S
• MW: 437.549645662308
• CID: 2001283
• PubChem ID: 25150348
• Update Time: 2025-04-21

latrunculone B Chemical and Physical Properties

Names and Identifiers

• latrunculone B
• (1R,4Z,10Z,12S,15R,17R)-17-Hydroxy-5,12-dimethyl-17-[(4R)-2-oxo-1,3-thiazolidin-4-yl]-2,16-dioxabicyclo[13.3.1]nonadeca-4,10-diene-3,8-dione
• (1R,4S,5Z,11Z,15R,17R)-17-hydroxy-4,11-dimethyl-17-((4R)-2-oxo-1,3-thiazolidin-4-yl)-14,18-dioxabicyclo(13.3.1)nonadeca-5,11-diene-8,13-dione
• 1073607-07-4
• (1R,4S,5Z,11Z,15R,17R)-17-hydroxy-4,11-dimethyl-17-[(4R)-2-oxo-1,3-thiazolidin-4-yl]-14,18-dioxabicyclo[13.3.1]nonadeca-5,11-diene-8,13-dione
• Q27137470
• CHEBI:69130
• CHEMBL485952

• Inchi： 1S/C22H31NO6S/c1-14-4-3-5-16(24)8-6-15(2)10-20(25)28-18-11-17(9-7-14)29-22(27,12-18)19-13-30-21(26)23-19/h3-4,10,14,17-19,27H,5-9,11-13H2,1-2H3,(H,23,26)
• InChI Key： GCLFJDBFHQMHMU-UHFFFAOYSA-N
• SMILES： CC1C=CCC(=O)CCC(C)=CC(=O)OC2CC(C3NC(=O)SC3)(OC(C2)CC1)O

Computed Properties

• Exact Mass: 437.18720888Da
• Monoisotopic Mass: 437.18720888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.663
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues